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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal conductivity of Alloy 42,
a nickel-iron alloy renowned for its controlled expansion characteristics. This document
compiles available data on its thermal properties at elevated temperatures, details the
experimental methodologies for their measurement, and presents a logical workflow for these
experimental procedures.

Introduction to Alloy 42

Alloy 42 is a binary nickel-iron alloy containing nominally 41-42% nickel, with the balance being
iron.[1][2][3] Its primary and most valuable characteristic is a low and relatively constant
coefficient of thermal expansion from room temperature up to approximately 300°C (572°F).[3]
[4][5] This property makes it an ideal material for applications requiring a strong hermetic seal
between metal and glass or ceramic components, particularly in the electronics and
semiconductor industries.[2][3] Common applications include semiconductor lead frames, bi-
metal thermostat strips, and various glass-to-metal seals.[3][4]

Thermal Conductivity of Alloy 42

The thermal conductivity of a material quantifies its ability to conduct heat. For Alloy 42, this
property is crucial in applications where heat dissipation or insulation is a design consideration.
While extensive data across a broad range of elevated temperatures is not readily available in
a single, consolidated source, the following table summarizes the thermal conductivity values

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b609569?utm_src=pdf-interest
https://www.niwire.com/uploads/documents/Alloy%2042.pdf
https://www.dowa-metaltech.co.jp/en/products/42ni-fe/
https://www.azom.com/article.aspx?ArticleID=9341
https://www.azom.com/article.aspx?ArticleID=9341
https://www.ulbrich.com/alloys/alloy-42-uns-n94100/
https://www.alloywire.co.za/alloys/nilo-42/
https://www.dowa-metaltech.co.jp/en/products/42ni-fe/
https://www.azom.com/article.aspx?ArticleID=9341
https://www.azom.com/article.aspx?ArticleID=9341
https://www.ulbrich.com/alloys/alloy-42-uns-n94100/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

reported in various technical datasheets. The slight variations in the reported values at similar
temperatures can be attributed to minor differences in the exact chemical composition of the
tested alloys and the specific experimental methods employed.

Thermal

Temperature (°C) Temperature (°F) Conductivity Source(s)
(W/m-K)

20 68 10.5 [4]

20 68 14.7 2]

20 - 100 68 - 212 10.7 [6]

Room Temperature Room Temperature 14.6 [1]

Experimental Protocols for Thermal Conductivity
Measurement

The determination of thermal conductivity of metallic alloys like Alloy 42 at elevated
temperatures requires specialized experimental techniques. The most common and
standardized method is the Flash Method, as detailed in ASTM E1461. This method is widely
used due to its rapid measurement time and suitability for a wide range of materials and
temperatures.

Flash Method (ASTM E1461)

The flash method is a transient technique used to measure the thermal diffusivity of a material,
from which the thermal conductivity can be calculated.

1. Principle: A small, disc-shaped specimen is subjected to a high-intensity, short-duration
energy pulse on its front face. This energy pulse is typically delivered by a laser or a flash lamp.
The temperature rise on the rear face of the specimen is monitored as a function of time using
an infrared detector or a thermocouple. The thermal diffusivity is then calculated from this
temperature-time profile.

2. Specimen Preparation: The specimen should be a thin, circular disc, typically with a diameter
of 10 to 12.5 mm and a thickness of 1 to 4 mm. The surfaces of the specimen should be
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parallel and flat. To enhance the absorption of the energy pulse and the emission of thermal
radiation for detection, the surfaces are often coated with a thin layer of graphite.

3. Experimental Procedure: a. The specimen is placed in a temperature-controlled furnace. b.
The furnace is heated to the desired measurement temperature and allowed to stabilize. c. A
short, high-intensity energy pulse is fired at the front face of the specimen. d. The temperature
change at the rear face of the specimen is recorded over time. e. The time it takes for the rear
face to reach half of its maximum temperature rise (t1/2) is determined from the recorded data.

4. Calculation of Thermal Conductivity: The thermal diffusivity (a) is calculated using the
following formula:

a=0.1388 * (L2 / t1/2)

where:

o L is the thickness of the specimen.

e t1/2 is the time to half-maximum temperature rise.

The thermal conductivity (A) is then calculated from the thermal diffusivity (a), specific heat
capacity (Cp), and density (p) of the material using the equation:

A=a*Cp*p

The specific heat capacity and density of the material must be known or measured separately
at the corresponding temperature.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for determining the thermal conductivity of
Alloy 42 using the flash method.
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Experimental Workflow for Thermal Conductivity Measurement (Flash Method)
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Workflow for Thermal Conductivity Measurement.
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This in-depth guide provides a foundational understanding of the thermal conductivity of Alloy
42 at elevated temperatures, offering valuable data and procedural insights for researchers and
professionals in relevant fields. The provided experimental methodology and workflow diagram
serve as a practical reference for the determination of this critical material property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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